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Compound of Interest

Compound Name: p-Coumaroylspermine
CAS No.: 130210-35-4
Cat. No.: B1145458
Get Quote
. J

Executive Summary & Compound Context[1][2][3]

4]

p-Coumaroylspermine is a hydroxycinnamic acid amide (HCAA), specifically a conjugate of p-

coumaric acid and spermine. While often investigated for antioxidant and enzyme-inhibitory

properties in plant metabolomics, it shares structural homology with polyamine-based spider

toxins (e.g., argiotoxin).

The Safety Paradox: Unlike high-volume industrial chemicals, p-Coumaroylspermine lacks

extensive toxicological data (LD50 values are often undefined). Therefore, researchers must

not rely on the absence of "Danger" labels. Instead, you must operate under the Precautionary

Principle, treating the compound as a potential neuroactive agent, particularly when solvated in

penetrating carriers like DMSO.

Core Hazard Profile
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Classification . .
Hazard Type . Operational Implication
(GHSIDerived)

High risk of aerosolization and
Physical State Lyophilized Powder static dispersion during

weighing.

o ] ] Treat as a potential channel
Toxicity Unknown/Bioactive o
blocker or enzyme inhibitor.

) Critical Risk: DMSO solutions
Inhalation, Dermal (Solvent-
Route of Entry can carry the compound

assisted)
directly into the bloodstream.

. i . . Requires rapid handling to
Stability Light/Moisture Sensitive _
prevent degradation products.

Personal Protective Equipment (PPE) Matrix

This matrix defines the minimum protection standards based on the state of matter. Do not
deviate from these protocols without a documented risk assessment.

Table 1: PPE Requirements by Operational State
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Protective Layer

Solid State Handling
(Weighing/Transfer)

Solution State Handling
(Solubilized in
DMSO/MeOH)

Respiratory

Mandatory: Chemical Fume
Hood or Class Il BSC. If open
bench is unavoidable:
N95/P100 Respirator.

Mandatory: Chemical Fume

Hood (for volatile solvents).

Dermal (Hands)

Single Layer: Nitrile (min 5 mil

thickness).

Double Layer: 1. Inner: Nitrile
(High dexterity). 2. Outer:
Polychloroprene or extended-
cuff Nitrile (Contrast color to

spot tears).

Safety Glasses with side

Chemical Splash Goggles (if

Ocular )
shields.[1] volume > 10 mL).
Lab Coat + Impervious Apron
Standard Lab Coat ) )
Body (if handling concentrated

(Cotton/Poly blend).

stock).

Operational Workflow & Engineering Controls

Phase 1: Pre-Handling Preparation

 Static Control: Lyophilized polyamine conjugates are prone to static charge. Use an ionizing

fan or anti-static gun on the weigh boat before adding the powder.

o Workspace: Clear the fume hood of clutter to ensure laminar airflow. Place a dedicated

"Toxic Waste" bag inside the hood.

Phase 2: Weighing & Solubilization (The Critical Step)

o Causality: Most exposure incidents occur during the transition from solid to liquid. The

addition of solvent (DMSO) creates a "transdermal vector" that dramatically increases the

bioavailability of the compound.

Protocol:
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e Don PPE: Put on double gloves (Inner: Blue, Outer: Purple/White).

» Weighing: Open the vial only inside the hood. Transfer powder using a disposable antistatic
spatula.

e Solvent Addition: Add DMSO/Ethanol slowly down the side of the vial to prevent powder
displacement.

» Vortexing: Cap the vial tightly. Vortex inside the hood.

o Safety Check: Inspect the outer glove for solvent splashes immediately after vortexing. If

wet, change gloves immediately.

Phase 3: Storage & Waste[4][6]

o Storage: Aliquot immediately to avoid freeze-thaw cycles. Store at -20°C in amber vials (or
foil-wrapped) to prevent photo-isomerization of the coumaroyl double bond.

¢ Disposal: Do not pour down the drain. All solid waste (tips, tubes) and liquid waste must be
segregated into Chemical Incineration streams.

Decision Logic & Workflow Diagram

The following diagram illustrates the decision-making process for handling p-
Coumaroylspermine, emphasizing the shift in risk profile when the compound is solubilized.
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Perform Experiment
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Figure 1: Operational safety logic flow. Note the distinct risk transition from inhalation (solid) to
dermal absorption (liquid).

Emergency Response

In the event of exposure, immediate action mitigates long-term toxicity risks.[2]
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e Ocular Exposure: Flush eyes for 15 minutes at an eyewash station. Hold eyelids open. Seek
medical attention.

e Dermal Exposure (Solid): Wash with soap and water.[1]

e Dermal Exposure (DMSO Solution):

[¢]

Do not scrub (abrasion increases absorption).

[e]

Rinse gently with copious water for 15 minutes.

[e]

Remove contaminated clothing carefully.

(¢]

Report to Occupational Health immediately; provide the chemical name and solvent used.

References

» National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press (US).[3]

e Roumani, M., et al. (2020). Resilience of the Spider Venom Peptide Argiotoxin-636 to
Denaturing Conditions. Toxins, 12(9), 589. (Provides context on the stability and handling of
polyamine-toxin conjugates).

¢ Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication
Standard: Safety Data Sheets. 29 CFR 1910.1200(Q).

¢ PubChem. (n.d.). Compound Summary: p-Coumaroylspermine. National Library of
Medicine. (Used for structural verification and physical property data).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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